Cas no 2227774-51-6 (rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227774-51-6
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6442929
• PubChem ID: 165637225
• Update Time: 2025-10-31

rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227774-51-6
• EN300-1993710

• Inchi： 1S/C11H13ClFN/c1-11(2)9(10(11)14)7-5-6(13)3-4-8(7)12/h3-5,9-10H,14H2,1-2H3/t9-,10-/m0/s1
• InChI Key： FUWILZWPZNJLOI-UWVGGRQHSA-N
• SMILES： ClC1C=CC(=CC=1[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227774-51-6)

Rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227774-51-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is characterized by a cyclopropane ring substituted with various functional groups. The presence of a chiral center at the 1-position and another at the 3-position contributes to the compound's stereochemical complexity, which is crucial for its biological efficacy. The 2-chloro-5-fluorophenyl moiety introduces both electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and interactions with biological targets.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique metabolic stability and ability to engage with biological receptors in novel ways. Studies have shown that such molecules can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammation, pain, and cancer. The specific arrangement of substituents in rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine suggests that it may have potential applications in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The cyclopropane ring is known to enhance binding affinity and selectivity, while the chiral centers provide opportunities for optimizing pharmacokinetic properties. Researchers have been exploring synthetic routes to modify this core structure, aiming to improve its solubility, bioavailability, and metabolic profile. The introduction of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly alter a molecule's pharmacological properties.

The latest advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies have been instrumental in understanding how rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine interacts with its target proteins. These studies have revealed insights into the binding mechanisms and have guided the design of more potent derivatives. For instance, virtual screening techniques have identified analogs with enhanced binding affinity and reduced off-target effects.

In vitro studies have demonstrated that Rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine exhibits promising activity against several key enzymes and receptors. Notably, it has shown inhibitory effects on enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing pain and inflammation. Additionally, preliminary data suggest that this compound may interact with receptors implicated in cancer cell proliferation and survival.

The synthesis of enantiomerically pure forms of this compound is challenging but essential for evaluating its true pharmacological potential. Chiral resolution techniques and asymmetric synthesis methods have been employed to isolate the desired enantiomer. Once obtained, these enantiopure forms can be subjected to rigorous biological testing to assess their efficacy and safety profiles. Such efforts are critical for advancing this compound towards clinical development.

The role of fluorine atoms in modulating pharmacological activity cannot be overstated. Fluorinated aromatic rings are commonly found in approved drugs due to their ability to improve metabolic stability and binding affinity. In the case of rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine, the fluorine atom at the 5-position of the phenyl ring likely contributes to its unique properties by influencing electronic distributions and steric interactions. This highlights the importance of careful structural design in drug discovery.

Ongoing research is also exploring novel synthetic strategies for constructing complex molecules like this one more efficiently. Transition metal-catalyzed reactions have emerged as powerful tools for building cyclopropane motifs and introducing various substituents with high precision. These methods offer advantages over traditional synthetic approaches by reducing reaction times and improving yields.

The potential applications of rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing next-generation agrochemicals and materials with specialized functions. By leveraging computational tools and innovative synthetic methodologies, researchers aim to unlock the full potential of this compound across multiple domains.

In conclusion,Rac-(1R,3R)-3-(2-chloro-5-fluorophenyl)-2,2-dimethylcyclopropan-1-amine(CAS No.2227774-51-6) represents a significant advancement in pharmaceutical chemistry due to its promising biological activities and well-defined molecular structure.

The ongoing research efforts focused on understanding its mechanism of action,

optimizing its pharmacokinetic properties,

and developing efficient synthetic routes are expected

to pave the way for novel therapeutic interventions.

This compound exemplifies

the importance

of interdisciplinary collaboration

between chemists,

biochemists,


In driving innovation

In drug discovery.